Cas no 2172071-72-4 (4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol)

• Product Name: 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol
• CAS No: 2172071-72-4
• MF: C₁₂H₂₀F₂O₂
• MW: 234.282811164856
• CID: 5908522
• PubChem ID: 165598794
• Update Time: 2025-05-26

4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol
• 4,4-difluoro-1-[1-(hydroxymethyl)cyclopentyl]cyclohexan-1-ol
• EN300-1631407
• 2172071-72-4

• Inchi： 1S/C12H20F2O2/c13-12(14)7-5-11(16,6-8-12)10(9-15)3-1-2-4-10/h15-16H,1-9H2
• InChI Key： VJUJFMPGZTWWLA-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CO)CCCC1)O)F

Computed Properties

• Exact Mass: 234.14313620g/mol
• Monoisotopic Mass: 234.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Additional information on 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol

Professional Introduction to 4,4-Difluoro-1-1-(Hydroxymethyl)cyclopentylcyclohexan-1-ol (CAS No. 2172071-72-4)

4,4-Difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol, identified by its CAS number 2172071-72-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising characteristics for use in drug development, particularly in the synthesis of novel therapeutic agents.

The molecular structure of 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol consists of a cyclopentylcyclohexane core substituted with two fluorine atoms and a hydroxymethyl group at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile building block for medicinal chemists. The presence of fluorine atoms, in particular, is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for medicinal applications. The fluorine atom's ability to influence the electronic distribution within a molecule can lead to significant improvements in drug efficacy and selectivity. For instance, studies have shown that fluorinated analogs of existing drugs often exhibit better pharmacological properties compared to their non-fluorinated counterparts. This has spurred interest in exploring new fluorinated scaffolds, such as 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol, as potential leads for future drug candidates.

The synthesis of 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol presents both challenges and opportunities for chemists. The cyclopentylcyclohexane framework requires careful consideration of reaction pathways to ensure high yield and purity. Additionally, the introduction of fluorine atoms often necessitates the use of specialized reagents and conditions to achieve optimal results. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated molecules like this one on a scalable basis.

One of the most compelling aspects of 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol is its potential as a precursor for more sophisticated drug molecules. Its structural features make it an attractive candidate for further derivatization, allowing researchers to explore a wide range of pharmacological targets. For example, the hydroxymethyl group can be readily modified through various chemical reactions, such as etherification or esterification, to create new analogs with tailored properties.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. By leveraging compounds like 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol, researchers can generate libraries of molecules with diverse biological activities. These libraries can then be screened using high-throughput techniques to identify promising candidates for further development. The use of computationally aided drug design (CADD) methods has further enhanced the efficiency of this process by allowing virtual screening and optimization before experimental synthesis.

In recent years, there have been several notable studies highlighting the utility of fluorinated compounds in drug development. For instance, a study published in the journal *Organic Letters* described the synthesis and characterization of various fluoro-substituted cyclopentanecarboxylic acids derived from similar structural motifs. These compounds were found to exhibit interesting biological activities, including anti-inflammatory and anticancer properties. Such findings underscore the importance of exploring new fluorinated scaffolds like 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Advanced computational methods, such as density functional theory (DFT) and molecular dynamics (MD) simulations, have enabled researchers to gain insights into the electronic structure and dynamics of molecules like 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol. These tools help predict how changes in molecular structure will affect biological activity, thereby guiding synthetic efforts towards more effective drug candidates.

The development of novel therapeutic agents is an ongoing process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The compound 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol exemplifies this collaborative approach by serving as a bridge between synthetic chemistry and medicinal chemistry. Its unique structural features make it a valuable tool for exploring new therapeutic avenues.

In conclusion, 4,4-difluoro-1-1-(hydroxymethyl)cyclopentylcyclohexan-1-ol (CAS No. 2172071-72) represents a significant advancement in pharmaceutical chemistry due to its promising structural and functional characteristics. Its potential as a precursor for novel drug candidates underscores the importance of continued research in this area. As our understanding of molecular structure-property relationships improves，so too does our ability to develop more effective and targeted therapies for various diseases.